Cas no 321142-95-4 (2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide)

2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide structure
321142-95-4 structure
Product Name:2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide
CAS No:321142-95-4
MF:C7H10N4O3
MW:198.179300785065
CID:3054224
PubChem ID:749620
Update Time:2025-04-21

2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide
    • 2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide
    • SCHEMBL1520529
    • 2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide
    • Z15584874
    • AKOS000561057
    • SR-01000408938-1
    • CCG-104852
    • Oprea1_598095
    • AG-690/36159041
    • 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide
    • UPCMLD0ENAT5661220:001
    • Oprea1_108918
    • SR-01000408938
    • 321142-95-4
    • CS-0282510
    • STK334852
    • Inchi: 1S/C7H10N4O3/c1-4-7(11(13)14)5(2)10(9-4)3-6(8)12/h3H2,1-2H3,(H2,8,12)
    • InChI Key: ZMYXDYPCIBBWCI-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 198.07529019Da
  • Monoisotopic Mass: 198.07529019Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 107Ų
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